Cas no 1420859-75-1 (1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid)

1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid structure
1420859-75-1 structure
Product Name:1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid
CAS No:1420859-75-1
MF:C13H16BrNO4S
MW:362.239441871643
CID:2173725
Update Time:2023-08-05

1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-3-carboxylic acid
    • Inchi: 1S/C13H16BrNO4S/c14-8-10-3-5-12(6-4-10)20(18,19)15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7-9H2,(H,16,17)
    • InChI Key: SOILPSIRYXIDIF-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)S(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Topological Polar Surface Area: 83.1
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